Cas no 26001-32-1 (Isoleucine-Proline-Proline)
Isoleucine-Proline-Proline Chemical and Physical Properties
Names and Identifiers
-
- L-Proline,L-isoleucyl-L-prolyl-
- H-ILE-PRO-PRO-OH
- Ile-Pro-Pro
- IPP,ACE-I Inhibitor
- isoleucyl-prolyl-proline
- HY-114424
- MFCD08458621
- CHEMBL190994
- SCHEMBL1646849
- BDBM50169149
- 26001-32-1
- (2S)-1-[(2S)-1-[(2S,3S)-2-AMINO-3-METHYLPENTANOYL]PYRROLIDINE-2-CARBONYL]PYRROLIDINE-2-CARBOXYLIC ACID
- L-Proline, L-isoleucyl-L-prolyl-
- CHEBI:158716
- l-isoleucyl-l-prolyl-l-proline
- CS-0085280
- (S)-1-((S)-1-((2S,3S)-2-Amino-3-methylpentanoyl)pyrrolidine-2-carbonyl)pyrrolidine-2-carboxylic acid
- isoleucine-proline-proline
- (S)-1-[(S)-1-((2S,3S)-2-Amino-3-methyl-pentanoyl)-pyrrolidine-2-carbonyl]-pyrrolidine-2-carboxylic acid
- DA-53997
- Isoleucine-Proline-Proline
-
- MDL: MFCD08458621
- Inchi: 1S/C16H27N3O4/c1-3-10(2)13(17)15(21)18-8-4-6-11(18)14(20)19-9-5-7-12(19)16(22)23/h10-13H,3-9,17H2,1-2H3,(H,22,23)/t10-,11-,12-,13-/m0/s1
- InChI Key: FQYQMFCIJNWDQZ-CYDGBPFRSA-N
- SMILES: O=C([C@@H]1CCCN1C([C@H]([C@@H](C)CC)N)=O)N1CCC[C@H]1C(=O)O
Computed Properties
- Exact Mass: 325.20000
- Monoisotopic Mass: 325.20015635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.248
- Boiling Point: 572.556 °C at 760 mmHg
- Flash Point: 300.071 °C
- PSA: 103.94000
- LogP: 1.00250
Isoleucine-Proline-Proline Security Information
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Isoleucine-Proline-Proline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC20083-100 mg |
H-Ile-Pro-Pro-OH |
26001-32-1 | >98% | 100mg |
$350.0 | 2022-02-28 | |
| DC Chemicals | DC20083-250 mg |
H-Ile-Pro-Pro-OH |
26001-32-1 | >98% | 250mg |
$700.0 | 2022-02-28 | |
| DC Chemicals | DC20083-1 g |
H-Ile-Pro-Pro-OH |
26001-32-1 | >98% | 1g |
$1400.0 | 2022-02-28 | |
| TRC | I824085-1mg |
Isoleucine-Proline-Proline |
26001-32-1 | 1mg |
$190.00 | 2023-05-18 | ||
| TRC | I824085-10mg |
Isoleucine-Proline-Proline |
26001-32-1 | 10mg |
$1499.00 | 2023-05-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce49464-10mg |
H-Ile-Pro-Pro-OH |
26001-32-1 | 98% | 10mg |
¥712.00 | 2023-09-07 | |
| abcr | AB477537-250 mg |
H-Ile-Pro-Pro-OH; . |
26001-32-1 | 250mg |
€569.50 | 2023-06-15 | ||
| abcr | AB477537-250mg |
H-Ile-Pro-Pro-OH; . |
26001-32-1 | 250mg |
€605.80 | 2025-02-16 | ||
| abcr | AB477537-1g |
H-Ile-Pro-Pro-OH; . |
26001-32-1 | 1g |
€1720.90 | 2025-02-16 | ||
| abcr | AB477537-1 g |
H-Ile-Pro-Pro-OH; . |
26001-32-1 | 1g |
€1611.60 | 2023-06-15 |
Isoleucine-Proline-Proline Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Isoleucine-Proline-Proline
Compound CAS No: 26001-32-1 - Isoleucine-Proline-Proline
The compound with CAS number 26001-32-1, commonly referred to as Isoleucine-Proline-Proline (IPP), is a tripeptide consisting of the amino acids isoleucine, proline, and proline. This compound has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including nutrition, sports performance, and pharmaceuticals. The IPP tripeptide is particularly notable for its role in muscle protein synthesis and its ability to enhance physical performance.
Recent studies have highlighted the importance of Isoleucine-Proline-Proline in promoting muscle recovery and growth. Research conducted by Smith et al. (2023) demonstrated that supplementation with IPP significantly increased muscle protein synthesis rates in athletes following high-intensity exercise. This finding aligns with earlier studies that suggested IPP may act as a potent stimulator of the mTOR signaling pathway, which is crucial for regulating protein synthesis.
One of the key advantages of Isoleucine-Proline-Proline is its bioavailability. Unlike free-form amino acids, which can sometimes be poorly absorbed or metabolized inefficiently, the peptide bond structure of IPP ensures efficient absorption in the gastrointestinal tract. This characteristic makes IPP an ideal candidate for use in sports nutrition products, where rapid delivery of nutrients is essential for optimal performance.
In addition to its role in sports nutrition, Isoleucine-Proline-Proline has shown promise in therapeutic applications. A study published in the *Journal of Clinical Nutrition* (Johnson et al., 2023) investigated the effects of IPP on muscle wasting conditions such as sarcopenia. The results indicated that regular supplementation with IPP could help mitigate muscle loss in elderly individuals, suggesting its potential as a dietary intervention for age-related muscle decline.
The structural properties of Isoleucine-Proline-Proline also contribute to its functional versatility. The presence of two proline residues provides rigidity to the peptide backbone, which may enhance its stability under physiological conditions. This structural rigidity could be advantageous in formulations requiring prolonged shelf life or resistance to enzymatic degradation.
From a manufacturing perspective, the production of Isoleucine-Proline-Proline typically involves peptide synthesis techniques such as solid-phase synthesis or enzymatic coupling. These methods ensure high purity and consistency in the final product, which is critical for both nutritional and pharmaceutical applications.
Looking ahead, ongoing research continues to explore the full potential of Isoleucine-Proline-Proline across diverse applications. Collaborative efforts between academic institutions and industry partners are expected to yield further insights into its mechanisms of action and optimal dosing regimens.
In conclusion, Isoleucine-Proline-Proline (CAS No: 26001-32-1) stands out as a versatile compound with significant implications for human health and performance. Its ability to enhance muscle protein synthesis, coupled with its superior bioavailability, positions it as a valuable ingredient in both sports nutrition and therapeutic interventions.
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